1-(6-{[(4-Chlorophenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine
1-(6-{[(4-Chlorophenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine
Brand Name:
Vulcanchem
CAS No.:
577987-90-7
VCID:
VC0432244
InChI:
InChI=1S/C18H16ClN5OS/c19-12-6-8-15(9-7-12)26-11-14-10-16(25)23-18(22-14)24-17(20)21-13-4-2-1-3-5-13/h1-10H,11H2,(H4,20,21,22,23,24,25)
SMILES:
C1=CC=C(C=C1)NC(=NC2=NC(=O)C=C(N2)CSC3=CC=C(C=C3)Cl)N
Molecular Formula:
C18H16ClN5OS
Molecular Weight:
385.9g/mol
1-(6-{[(4-Chlorophenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine
CAS No.: 577987-90-7
Main Products
VCID: VC0432244
Molecular Formula: C18H16ClN5OS
Molecular Weight: 385.9g/mol
![1-(6-{[(4-Chlorophenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine - 577987-90-7](/images/no_structure.jpg)
| CAS No. | 577987-90-7 |
|---|---|
| Product Name | 1-(6-{[(4-Chlorophenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyrimidin-2-yl)-3-phenylguanidine |
| Molecular Formula | C18H16ClN5OS |
| Molecular Weight | 385.9g/mol |
| IUPAC Name | 2-[6-[(4-chlorophenyl)sulfanylmethyl]-4-oxo-1H-pyrimidin-2-yl]-1-phenylguanidine |
| Standard InChI | InChI=1S/C18H16ClN5OS/c19-12-6-8-15(9-7-12)26-11-14-10-16(25)23-18(22-14)24-17(20)21-13-4-2-1-3-5-13/h1-10H,11H2,(H4,20,21,22,23,24,25) |
| Standard InChIKey | RWVFCPQLJKJLPA-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N/C(=N\C2=NC(=O)C=C(N2)CSC3=CC=C(C=C3)Cl)/N |
| SMILES | C1=CC=C(C=C1)NC(=NC2=NC(=O)C=C(N2)CSC3=CC=C(C=C3)Cl)N |
| Canonical SMILES | C1=CC=C(C=C1)NC(=NC2=NC(=O)C=C(N2)CSC3=CC=C(C=C3)Cl)N |
| PubChem Compound | 2948116 |
| Last Modified | Nov 09 2021 |
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